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Compound of Interest

Compound Name: 6-methyl-1H-indazol-5-ol

Cat. No.: B1593215 Get Quote

An In-Depth Technical Guide to the Safe Handling of 6-methyl-1H-indazol-5-ol

Disclaimer: The information provided in this document is intended for use by qualified

researchers, scientists, and drug development professionals. At the time of writing, a

comprehensive, officially registered Safety Data Sheet (SDS) for 6-methyl-1H-indazol-5-ol
was not available. Therefore, this guide has been synthesized from data on structurally

analogous compounds, including other indazole derivatives. This compound should be handled

as a potentially hazardous substance, and all protocols must be validated in conjunction with

your institution's Environmental Health and Safety (EHS) department.

Introduction
6-methyl-1H-indazol-5-ol is a heterocyclic aromatic compound belonging to the indazole

family. The indazole scaffold is a significant bicyclic structure in medicinal chemistry,

recognized as a "privileged" motif due to its ability to bind to a wide range of biological targets.

[1] As such, derivatives like 6-methyl-1H-indazol-5-ol serve as crucial building blocks in the

synthesis of pharmacologically active molecules, particularly as protein kinase inhibitors.[1]

Given its application in research and development, a thorough understanding of its safe

handling, storage, and disposal is paramount to ensure laboratory safety and experimental

integrity. This guide provides a detailed framework for managing this compound, grounded in

established safety principles for analogous chemical entities.
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Compound Identification and Physicochemical
Properties
Precise identification is the foundation of chemical safety. The key identifiers and known

physical properties of 6-methyl-1H-indazol-5-ol are summarized below.

Property Value Source

IUPAC Name 6-methyl-1H-indazol-5-ol [2]

CAS Number 478832-60-9 [2][3][4]

Molecular Formula C₈H₈N₂O [2][3]

Molecular Weight 148.16 g/mol [2][3]

Appearance
Light brown to brown solid

(predicted)
[5]

Boiling Point 359.9 ± 22.0 °C at 760 mmHg [3][4]

Flash Point 171.5 ± 22.3 °C [3][4]

Density 1.3 ± 0.1 g/cm³ [3][4]

LogP 1.54 [3]

Hazard Identification and Toxicology
While specific toxicological data for 6-methyl-1H-indazol-5-ol is not thoroughly investigated,

data from the closely related 1H-indazol-5-ol and other indazole analogs provide a basis for a

precautionary hazard assessment.[6] The primary hazards are anticipated to be acute oral

toxicity, and irritation to the skin, eyes, and respiratory system.

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[6]

[7]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[7]

Serious Eye Damage/Irritation Category 1 / 2
H318/H319: Causes serious

eye damage/irritation.[6][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.

Toxicological Narrative: The primary routes of occupational exposure are inhalation of dust

particles, skin contact, eye contact, and accidental ingestion. Based on analogous compounds,

ingestion is expected to be harmful.[6][7] Direct contact with the solid powder or solutions can

cause skin irritation and potentially serious eye damage.[7] Inhalation of airborne dust may lead

to irritation of the respiratory tract. Currently, no data is available regarding its potential for

carcinogenicity, mutagenicity, or reproductive toxicity.[8] Therefore, it must be handled with the

assumption that it may present these risks until proven otherwise.

Diagram: Hazard Communication Logic This diagram illustrates the logical flow from the

compound's inherent properties to the necessary safety precautions.

Inherent Properties
Hazard Identification (Inferred)

Required Controls

6-methyl-1H-indazol-5-ol
(Solid, Fine Powder)

GHS Statements:
 H302: Harmful if swallowed
 H315: Causes skin irritation
 H319: Causes serious eye irritation
 H335: May cause respiratory irritation

 leads to 

Engineering Controls:
- Fume Hood

Personal Protective Equipment:
- Safety Goggles / Face Shield

- Nitrile Gloves
- Lab Coat

- Respirator (if dust is generated)

 necessitates 
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Caption: Logical relationship between compound properties, inferred hazards, and required

controls.

Exposure Controls and Personal Protection
A multi-layered approach involving engineering controls and personal protective equipment

(PPE) is essential for minimizing exposure.

Engineering Controls:

Ventilation: All handling of solid 6-methyl-1H-indazol-5-ol and its solutions should be

performed inside a certified chemical fume hood to control airborne dust and vapors.[9]

Safety Stations: Eyewash stations and safety showers must be readily accessible in the

immediate vicinity of the handling area.[9]

Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne dust, preventing

serious eye irritation or

damage.[8][10]

Skin/Hand
Chemically resistant gloves

(e.g., Nitrile).

Prevents skin contact and

potential irritation. Gloves must

be inspected before use and

disposed of properly after

handling.[10]

Body Laboratory coat.
Protects personal clothing from

contamination.[8]

Respiratory NIOSH-approved respirator.

Required when dusts are

generated and engineering

controls are insufficient.[11]
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Handling and Storage Protocols
Adherence to strict handling and storage protocols is critical for maintaining the compound's

integrity and ensuring user safety.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly and the fume hood

is operational.

Aliquotting: When weighing or transferring the solid, use non-sparking tools and techniques

that minimize dust generation.[12]

Solution Preparation: Add the solid slowly to the solvent. If dissolution is exothermic, use an

ice bath for cooling.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[9][13] Decontaminate all surfaces and equipment used.

Avoidance: Do not eat, drink, or smoke in the laboratory area. Avoid contact with skin, eyes,

and clothing.[8]

Storage Conditions:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[9][13]

Atmosphere: For long-term storage, consider placing the container inside a desiccator or

storing it under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture.[14]

Incompatibilities: Store away from strong oxidizing agents, as they are incompatible with

many indazole derivatives.[8]

Emergency Procedures
Rapid and correct response to emergencies can significantly mitigate harm.

First-Aid Measures:
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Exposure Route First-Aid Action

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical attention.[9][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[9][13]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them a

small amount of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[8][9]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[8][14]

Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon

oxides (CO, CO₂) and nitrogen oxides (NOx).[8]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[8]

Accidental Release (Spill) Protocol: In the event of a spill, a systematic cleanup procedure must

be followed to prevent exposure and environmental contamination.

Diagram: Spill Cleanup Workflow
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Spill Occurs

Alert others in the area.
Evacuate if necessary.

Don appropriate PPE:
- Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

- Respirator (if powder)

Stop the source of the spill.
Prevent entry into drains.

Cover spill with inert absorbent
(e.g., vermiculite, sand).

Work from outside in.

Carefully sweep or scoop absorbed
material into a labeled, sealed

waste container.

Decontaminate the spill area
with soap and water.

Dispose of waste container and
contaminated PPE as

hazardous waste.

Restock spill kit.
Report incident.

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe cleanup of a 6-methyl-1H-indazol-5-ol spill.
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Disposal Guidelines
Proper disposal is a critical final step in the chemical lifecycle, necessary to protect personnel

and the environment.

Waste Management Protocol:

Classification: Treat 6-methyl-1H-indazol-5-ol and any materials contaminated with it (e.g.,

gloves, absorbent materials, empty containers) as hazardous chemical waste.[11]

Segregation: Do not mix this waste with other incompatible waste streams.[11]

Containerization: Collect all waste in a designated, leak-proof, and clearly labeled container.

[11] The label must include the words "Hazardous Waste" and the full chemical name.[11]

Storage: Store the sealed waste container in a designated secondary containment area until

pickup.[11]

Disposal: Arrange for collection by your institution's EHS department or a licensed hazardous

waste disposal contractor.[11] All disposal activities must comply with federal, state, and

local regulations.[11]

Diagram: Waste Disposal Workflow

Caption: Standard operating procedure for the disposal of 6-methyl-1H-indazol-5-ol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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